Cas no 77821-42-2 (Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester)
77821-42-2 structure
Product Name:Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester
CAS No:77821-42-2
MF:C16H16O5S
MW:320.360243797302
CID:1789451
PubChem ID:86005734
Update Time:2025-04-21
Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester
- 77821-42-2
- DTXSID901259647
- 4-Methoxyphenyl 3-(phenylsulfonyl)propanoate
-
- Inchi: 1S/C16H16O5S/c1-20-13-7-9-14(10-8-13)21-16(17)11-12-22(18,19)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3
- InChI Key: LVMDBGCJNHKOQV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CCC(=O)OC1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 320.07188
- Monoisotopic Mass: 320.07184478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 78Ų
Experimental Properties
- PSA: 69.67
Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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